Salen-type aluminum and zinc complexes as two-faced Janus compounds: contribution to molecular sensing and polymerization catalysis
Dalton Transactions Pub Date: 2020-10-06 DOI: 10.1039/D0DT02639E
Abstract
The aim of the present review is to highlight the most recent achievements in different fields of application of salen-based zinc and aluminum complexes. More specifically this article focuses on the use of aluminum and zinc salen-type complexes as optical probes for biologically relevant molecules, as catalysts for the ring opening polymerization (ROP) of cyclic esters and co-polymerization of epoxides and anhydrides (ROCOP) and in the chemical fixation of carbon dioxide (CO2). The intention is to provide an overview of the most recent results from our group within the framework of the state-of-art-results in the literature.
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Journal Name:Dalton Transactions
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